ACRYLONITRILE, 2-(p-METHOXYPHENYL)-3,3-DIPHENYL-

• CAS RN: 16143-89-8
• Molecular Formula: C22H17NO
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-3,3-diphenylprop-2-enenitrile
• InChI: InChI=1S/C22H17NO/c1-24-20-14-12-17(13-15-20)21(16-23)22(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15H,1H3
• InChI Key: KPCGDUZWYDQIFG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)C3=CC=CC=C3)C#N
• synonyms: 2-(p-Methoxyphenyl)-3,3-diphenylacrylonitrile

Description

Acrylonitrile, 2-(p-methoxyphenyl)-3,3-diphenyl- is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as MADAM-11 and has been used in various fields of study, including biochemistry, pharmacology, and toxicology. In

Scientific Research Applications

MADAM-11 has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. MADAM-11 has been used in studies investigating the role of sigma-1 receptors in cancer, neurodegenerative diseases, and psychiatric disorders.

Mechanism Of Action

MADAM-11 acts as a selective agonist of the sigma-1 receptor, which is a transmembrane protein that is widely distributed in various tissues. The sigma-1 receptor has been shown to modulate various ion channels and receptors, including the NMDA receptor, which is involved in learning and memory. Activation of the sigma-1 receptor by MADAM-11 has been shown to induce calcium release from the endoplasmic reticulum and modulate intracellular signaling pathways.

Biochemical And Physiological Effects

MADAM-11 has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. MADAM-11 has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. Additionally, MADAM-11 has been shown to modulate the immune response and reduce inflammation.

Advantages And Limitations For Lab Experiments

MADAM-11 has several advantages for use in lab experiments. It has high affinity and selectivity for the sigma-1 receptor, making it a suitable ligand for studying the receptor's function. Additionally, MADAM-11 has been shown to have low toxicity, making it a safe compound for use in in vitro and in vivo studies. However, one limitation of MADAM-11 is its limited solubility in aqueous solutions, which may affect its bioavailability in certain experimental setups.

Future Directions

There are several future directions for research on MADAM-11. One area of interest is the role of sigma-1 receptors in psychiatric disorders, such as depression and anxiety. MADAM-11 may be a useful tool for investigating the involvement of sigma-1 receptors in these disorders. Additionally, MADAM-11 may have potential applications in drug discovery, as it has been shown to have anticancer and neuroprotective effects. Further research is needed to explore the full potential of MADAM-11 in these areas.
Conclusion:
In conclusion, MADAM-11 is a chemical compound that has been extensively studied for its potential applications in scientific research. It has high affinity and selectivity for the sigma-1 receptor and has been shown to have various biochemical and physiological effects. MADAM-11 has several advantages for use in lab experiments, including low toxicity and high selectivity. Future research on MADAM-11 may have important implications for understanding the role of sigma-1 receptors in various diseases and for developing new therapies.

Synthesis Methods

MADAM-11 can be synthesized through a multistep process that involves the reaction of 2-(p-methoxyphenyl)acetonitrile with benzophenone in the presence of a base. The resulting product is then treated with a reducing agent to produce MADAM-11. The synthesis of MADAM-11 has been optimized to produce high yields and purity, making it a suitable compound for scientific research.